Cas no 2228618-57-1 (2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol)

• Product Name: 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol
• CAS No: 2228618-57-1
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 5807753
• PubChem ID: 165672384
• Update Time: 2025-08-05

2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol
• 2228618-57-1
• EN300-1979733
• 2-chloro-1-[3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yl]ethan-1-ol

• Inchi： 1S/C11H16ClNO3/c1-7-11(16-3)10(9(14)4-12)8(5-13-7)6-15-2/h5,9,14H,4,6H2,1-3H3
• InChI Key： QNWGDMNEHAIVIG-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C(C)=NC=C1COC)OC)O

Computed Properties

• Exact Mass: 245.0818711g/mol
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol

Chemical Compound: 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol (CAS No. 2228618-57-1)

The compound 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-ylethan-1-ol (CAS No. 2228618-57-1) is a complex organic molecule with a diverse range of applications in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chlorine atom, methoxy groups, and a methoxymethyl group. The presence of these substituents imparts the molecule with distinctive chemical and physical properties, making it a valuable compound for various research and industrial purposes.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of high-performance polymers and pharmaceutical intermediates. The pyridine ring serves as a versatile platform for further functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have explored the use of this compound as a building block for constructing bioactive molecules, which exhibit promising anti-inflammatory and antioxidant activities.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. The synthesis process often involves the use of transition metal catalysts to facilitate key transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxymethyl group onto the pyridine ring. These methods not only ensure high yields but also provide excellent control over the stereochemistry of the product.

The physical properties of CAS No. 2228618-57-1 are highly dependent on its molecular structure. The compound exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which makes it suitable for use in various solution-based reactions. Additionally, the molecule demonstrates good stability under normal storage conditions, provided that it is protected from moisture and light.

One of the most significant applications of this compound lies in its role as an intermediate in drug discovery programs. The methoxy groups present on the pyridine ring contribute to its ability to act as a hydrogen bond donor or acceptor, which is critical for interactions with biological targets. Recent research has focused on modifying the substituents on the pyridine ring to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

Moreover, this compound has shown potential in the field of materials science, particularly in the development of advanced coatings and adhesives. Its ability to form strong intermolecular bonds makes it an ideal candidate for use in polymer formulations. Researchers have also investigated its application as a precursor for synthesizing conductive polymers, which are widely used in electronic devices such as sensors and flexible electronics.

In conclusion, CAS No. 2228618-57-1, or 2-chloro-1-3-methoxy-5-(methoxymethyl)-2-methylpyridin-4-yethanol, is a versatile organic compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for both academic research and industrial development. As ongoing studies continue to uncover new uses for this compound, its significance in the chemical community is expected to grow further.